Cas no 474621-63-1 (1-(2-methyl-1H-1,3-benzodiazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride)

1-(2-methyl-1H-1,3-benzodiazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride structure

474621-63-1 structure

Product Name:1-(2-methyl-1H-1,3-benzodiazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride

CAS No:474621-63-1

MF:C₃₂H₃₀ClN₃O

MW:508.053106784821

CID:6213269

PubChem ID:16237069

Update Time:2024-01-06

1-(2-methyl-1H-1,3-benzodiazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(2-methyl-1H-1,3-benzodiazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride
- 1-(2-methyl-1H-benzo[d]imidazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride
- Z56783714
- AKOS008025691
- 1-(2-methylbenzimidazol-1-yl)-3-(5-methyl-2,3-diphenylindol-1-yl)propan-2-ol;hydrochloride
- F1021-0714
- F0486-1524
- 474621-63-1
- Inchi： 1S/C32H29N3O.ClH/c1-22-17-18-29-27(19-22)31(24-11-5-3-6-12-24)32(25-13-7-4-8-14-25)35(29)21-26(36)20-34-23(2)33-28-15-9-10-16-30(28)34;/h3-19,26,36H,20-21H2,1-2H3;1H
- InChI Key： OBCGNVLAHSOEMO-UHFFFAOYSA-N
- SMILES： Cl.OC(CN1C(C)=NC2C=CC=CC1=2)CN1C2=CC=C(C)C=C2C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 507.2077403g/mol
Monoisotopic Mass: 507.2077403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 37
Rotatable Bond Count: 6
Complexity: 704
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43Å²

1-(2-methyl-1H-1,3-benzodiazol-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol hydrochloride Pricemore >>

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